![molecular formula C13H15FN2O3S B288227 1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-2-propyl-1H-imidazole](/img/structure/B288227.png)
1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-2-propyl-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-2-propyl-1H-imidazole (also known as SB-525334) is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It is a potent and selective inhibitor of transforming growth factor-beta receptor I (TGF-βRI) kinase activity, which plays a crucial role in many biological processes, including cell proliferation, differentiation, and apoptosis.
Mechanism of Action
TGF-βRI is a transmembrane receptor that binds to TGF-β ligands and activates downstream signaling pathways, including SMAD2/3 and MAPK. These pathways play a crucial role in various biological processes, including cell proliferation, differentiation, and apoptosis. SB-525334 inhibits TGF-βRI kinase activity, leading to the suppression of downstream signaling pathways and biological processes.
Biochemical and Physiological Effects:
SB-525334 has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit tumor growth, fibrosis, and inflammation in various animal models. It has also been shown to improve cardiac function in animal models of heart failure.
Advantages and Limitations for Lab Experiments
SB-525334 has several advantages for lab experiments, including its potent and selective inhibition of TGF-βRI kinase activity, which allows for the specific targeting of TGF-β signaling pathways. However, it also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research and development of SB-525334. These include the optimization of its pharmacokinetic and pharmacodynamic properties, the development of new formulations for improved solubility and bioavailability, and the identification of new therapeutic applications for the compound. Additionally, further research is needed to understand the potential long-term effects of SB-525334 on biological processes and to evaluate its safety and efficacy in clinical trials.
Synthesis Methods
The synthesis of SB-525334 involves the reaction of 5-fluoro-2-methoxybenzenesulfonyl chloride with 2-propylimidazole in the presence of a base. The reaction yields a white solid that can be purified by recrystallization. The purity and identity of the compound can be confirmed by various analytical techniques, including NMR, IR, and mass spectrometry.
Scientific Research Applications
SB-525334 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, fibrosis, and cardiovascular diseases. It has been shown to inhibit TGF-βRI kinase activity and downstream signaling pathways, leading to the suppression of tumor growth, fibrosis, and inflammation.
properties
Product Name |
1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-2-propyl-1H-imidazole |
---|---|
Molecular Formula |
C13H15FN2O3S |
Molecular Weight |
298.34 g/mol |
IUPAC Name |
1-(5-fluoro-2-methoxyphenyl)sulfonyl-2-propylimidazole |
InChI |
InChI=1S/C13H15FN2O3S/c1-3-4-13-15-7-8-16(13)20(17,18)12-9-10(14)5-6-11(12)19-2/h5-9H,3-4H2,1-2H3 |
InChI Key |
FWVABOPXBIAOLA-UHFFFAOYSA-N |
SMILES |
CCCC1=NC=CN1S(=O)(=O)C2=C(C=CC(=C2)F)OC |
Canonical SMILES |
CCCC1=NC=CN1S(=O)(=O)C2=C(C=CC(=C2)F)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.